Cas no 827028-03-5 (Benzoic acid, 4-(1-nonynyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(1-nonynyl)-, methyl ester
• CAS No: 827028-03-5
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 686381
• PubChem ID: 71417791
• Update Time: 2025-04-19

Benzoic acid, 4-(1-nonynyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-nonynyl)-, methyl ester
• methyl 4-non-1-ynylbenzoate
• 827028-03-5
• METHYL 4-(NON-1-YN-1-YL)BENZOATE
• DTXSID70837123

• Inchi： 1S/C17H22O2/c1-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)17(18)19-2/h11-14H,3-8H2,1-2H3
• InChI Key： MYKXMFGKIIOPJG-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)C#CCCCCCCC)=O

Computed Properties

• Exact Mass: 258.161979940g/mol
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų